2-(3-fluorophenyl)-N-methyl-N-[(5-methylisoxazol-3-yl)methyl]-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-(3-fluorophenyl)-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C20H16FN3O3/c1-12-8-16(23-27-12)11-24(2)20(25)14-6-7-18-17(10-14)22-19(26-18)13-4-3-5-15(21)9-13/h3-10H,11H2,1-2H3
• InChI Key: GNOMNOQPSVVXOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN(C)C(=O)C2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C20H16FN3O3
• Molecular Weight: 365.4 g/mol

Description

2-(3-fluorophenyl)-N-methyl-N-[(5-methylisoxazol-3-yl)methyl]-1,3-benzoxazole-5-carboxamide is a useful research compound. Its molecular formula is C20H16FN3O3 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(3-fluorophenyl)-N-methyl-N-[(5-methylisoxazol-3-yl)methyl]-1,3-benzoxazole-5-carboxamide is 365.11756954 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Applications

Fluorinated benzothiazoles, such as 2-(4-aminophenyl)benzothiazoles, have shown potent cytotoxicity in vitro against certain human breast cancer cell lines. These compounds exhibit a biphasic dose-response relationship and are involved in the induction of cytochrome P450 CYP1A1, a crucial event for their antitumor specificity (Hutchinson et al., 2001). Additionally, the bioactivation of these molecules by human cytochrome P450s and their deactivation pathways have been investigated to understand their mechanism of action and potential toxicities (Kai Wang, F. Guengerich, 2012).

Antimicrobial and Anti-Inflammatory Properties

Research has also focused on the antimicrobial and anti-inflammatory properties of fluorobenzamides containing thiazole and thiazolidine rings. These compounds have shown promising activity against various bacterial and fungal strains, indicating their potential as new antimicrobial agents (N. Desai, K. M. Rajpara, V. V. Joshi, 2013). Another study synthesized 2-halogenatedphenyl benzoxazole-5-carboxylic acids, demonstrating significant anti-inflammatory activity and cytotoxic activity against certain cancer cell lines, highlighting the versatile biological activities of benzoxazole derivatives (Sumit Thakral et al., 2022).

Diagnostic Imaging Applications

On the diagnostic front, fluorinated benzoxazole and benzothiazole derivatives have been applied in the development of fluorescent probes for sensing pH and metal cations. These compounds exhibit high sensitivity and selectivity, offering valuable tools for biological imaging and diagnostics (Kiyoshi Tanaka et al., 2001).